Methyl 8-hydroxy-2-[(4-methoxyphenyl)methyl]-1-oxo-3,4-dihydropyrrolo[1,2-a]pyrazine-7-carboxylate

• IUPAC Name: methyl 8-hydroxy-2-[(4-methoxyphenyl)methyl]-1-oxo-3,4-dihydropyrrolo[1,2-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C17H18N2O5/c1-23-12-5-3-11(4-6-12)9-19-8-7-18-10-13(17(22)24-2)15(20)14(18)16(19)21/h3-6,10,20H,7-9H2,1-2H3
• InChI Key: HQHPLAOASYJEDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN3C=C(C(=C3C2=O)O)C(=O)OC
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

“Methyl 8-hydroxy-2-[(4-methoxyphenyl)methyl]-1-oxo-3,4-dihydropyrrolo[1,2-a]pyrazine-7-carboxylate” is a chemical compound with the molecular formula C17H18N2O5. It has a molecular weight of 330.34.

Molecular Structure Analysis

The molecular structure of this compound is defined by its IUPAC name and its molecular formula. The IUPAC name gives information about the functional groups present in the molecule and their positions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Studies have shown efficient synthesis methods for related compounds. For instance, Alizadeh, Abadi, and Ghanbaripour (2014) reported an efficient synthesis of alkyl 7-hydroxy-1-oxo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-8-carboxylate derivatives, emphasizing ease of handling and purification (Alizadeh, Abadi, & Ghanbaripour, 2014).
• Chemical Reactions and Properties : Research by Scrowston and Shaw (1976) explored the synthesis and properties of similar thiopyrano-compounds, providing insights into their chemical behavior and potential applications (Scrowston & Shaw, 1976).

Potential Applications in Complex Synthesis

• Complex Molecule Formation : Research on complex molecule synthesis includes work by Budzisz, Małecka, and Nawrot (2004), who synthesized highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II), demonstrating the potential of these compounds in creating complex molecular structures (Budzisz, Małecka, & Nawrot, 2004).

Biological Applications

• Anticancer Activity : Abdellatif et al. (2014) synthesized new pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them for antitumor activity, indicating the potential use of similar compounds in cancer research (Abdellatif et al., 2014).
• Antibacterial Activity : A study by Aghekyan et al. (2020) on the synthesis and antibacterial activity of novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-Oxadiazoles suggests the potential of related compounds in antibacterial applications (Aghekyan et al., 2020).

Future Directions

The future directions for research on this compound could include studying its synthesis, reactions, mechanism of action, and properties in more detail. It could also involve investigating its potential applications in various fields.

Mechanism of Action

“Methyl 8-hydroxy-2-[(4-methoxyphenyl)methyl]-1-oxo-3,4-dihydropyrrolo[1,2-a]pyrazine-7-carboxylate” is a pyrrolopyrazine derivative . Pyrrolopyrazines are a class of compounds that have been found to exhibit a variety of biological activities. For instance, some pyrrolopyrazine derivatives have shown antibacterial action against both gram-positive and gram-negative microorganisms .

The compound also contains a methoxyphenyl group. Compounds with methoxyphenyl groups have been found to exhibit a variety of biological activities, including anti-inflammatory and antiproliferative effects .